N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-3-cyclopentyl-5-methyl-1,2-oxazole-4-carboxamide;hydrochloride

• IUPAC Name: N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-3-cyclopentyl-5-methyl-1,2-oxazole-4-carboxamide;hydrochloride
• InChI: InChI=1S/C19H23N3O2.ClH/c1-11-16(18(22-24-11)12-6-2-3-7-12)19(23)21-15-10-13-8-4-5-9-14(13)17(15)20;/h4-5,8-9,12,15,17H,2-3,6-7,10,20H2,1H3,(H,21,23);1H/t15-,17-;/m1./s1
• InChI Key: BNTNFACFGBSGST-SSPJITILSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2CCCC2)C(=O)NC3CC4=CC=CC=C4C3N.Cl
• Isomeric SMILES: CC1=C(C(=NO1)C2CCCC2)C(=O)N[C@@H]3CC4=CC=CC=C4[C@H]3N.Cl
• Molecular Formula: C19H24ClN3O2
• Molecular Weight: 361.9 g/mol

Description

“N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-3-cyclopentyl-5-methyl-1,2-oxazole-4-carboxamide;hydrochloride” is a chemical compound with the CAS Number: 2418596-33-3. It has a molecular weight of 361.87.

Molecular Structure Analysis

The molecular structure of this compound is determined by its IUPAC name. The “N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]” part indicates a 2,3-dihydro-1H-inden-2-yl group attached to an amino group, which is in turn attached to the rest of the molecule. The “3-cyclopentyl-5-methyl-1,2-oxazole-4-carboxamide” part indicates a 1,2-oxazole ring with a carboxamide group at the 4-position, a methyl group at the 5-position, and a cyclopentyl group at the 3-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. This compound has a molecular weight of 361.87. Other properties like melting point, boiling point, solubility, and stability would need to be determined experimentally.

Scientific Research Applications

Nonlinear Optical Crystal Growth and THz Generation

• Application : BNDC (EN300-26676244) has been successfully grown as a large-size organic single crystal. It exhibits good optical transmittance and soft magnetism. Notably, it demonstrates THz generation using Ti:Sapphire Laser with femtosecond pulses. .

Catalysis and Coordination Chemistry

• Synthesis : BNDC can be synthesized by nucleophilic aromatic substitution of a 2-fluoronitrobenzene derivative with (1R,2R)-cyclohexane-1,2-diamine. .

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s worth noting that the mechanism of action of a compound depends on its intended use, which could range from pharmaceutical applications to uses in materials science.

Future Directions

The future directions for this compound would depend on its potential applications. Given its complex structure, it could be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.